
Proper Disposal and Handling of MIM1 for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: mim1

Cat. No.: B1436723 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

essential safety and logistical information for the proper disposal and handling of the chemical

compound MIM1 (CAS No. 509102-00-5). It is important to distinguish this small molecule, an

inhibitor of the Mcl-1 protein used in cancer research, from the mitochondrial import protein

also known as MIM1. The following procedures are based on the available Safety Data Sheet

(SDS) for the chemical compound.

Hazard Identification and Safety
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), MIM1 is not classified as a hazardous substance.[1] Safety assessments indicate no

known sensitizing or irritating effects.[1]

Safety Ratings:

The hazard ratings for MIM1 are consistently low across standard evaluation systems,

indicating a minimal immediate risk under normal laboratory conditions.

Hazard Rating
System

Health Fire Reactivity

NFPA Ratings 0 0 0

HMIS-Ratings 0 0 0
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Proper Disposal Procedures
While MIM1 is not classified as hazardous, and therefore does not have specific, mandated

disposal procedures, it is best practice to follow standard laboratory protocols for non-

hazardous chemical waste to ensure a safe and compliant laboratory environment.

Step-by-Step Disposal Guidance for Non-Hazardous Chemical Waste:

Consult Local Regulations: Before disposal, always consult your institution's Environmental

Health and Safety (EHS) guidelines, as local regulations for chemical waste may vary.

Container Labeling: Ensure the waste container holding the MIM1 solution or unused solid is

clearly labeled with the full chemical name ("MIM1" and "4-[[[2-(cyclohexylimino)-4-methyl-

3(2H)-thiazolyl]imino]methyl]-1,2,3-benzenetriol").

Segregation of Waste: Do not mix MIM1 waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines. Keep it separate from hazardous

waste.

Solid Waste:

Collect uncontaminated solid MIM1 in a designated, sealed container.

If the MIM1 is on absorbent paper or other solid materials, collect these in the same

manner.

Liquid Waste:

Aqueous solutions containing MIM1 should be collected in a sealed, properly labeled

waste container.

Do not dispose of MIM1 solutions down the drain unless permitted by local and

institutional regulations for non-hazardous waste. The SDS notes that large quantities

should not reach ground water or sewage systems.[1]

Empty Containers: Triple-rinse empty containers that held MIM1 with an appropriate solvent

(e.g., the solvent used to dissolve the MIM1). Dispose of the rinsate as chemical waste. The
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rinsed container can then typically be disposed of as regular laboratory glass or plastic

waste.

Arrange for Pickup: Contact your institution's EHS or waste management department to

arrange for the pickup of the chemical waste container.

Handling and Storage
Handling: Wear standard personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling MIM1. Avoid ingestion and inhalation.

Storage: Store MIM1 at 4°C and protect it from light.[2] Keep containers tightly closed in a

dry and well-ventilated place.

Experimental Protocols
MIM1 is used in research as an inhibitor of the Mcl-1 protein to induce apoptosis in cancer

cells.[3][4] For experimental use, it is often dissolved in solvents such as DMSO.[2][3] Specific

experimental protocols will vary depending on the cell line and research objectives.

Researchers should consult relevant published studies for detailed methodologies.[4][5][6]

General Workflow for Non-Hazardous Chemical
Disposal
The following diagram illustrates a general workflow for the disposal of a non-hazardous

chemical like MIM1 in a research laboratory setting.
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General Workflow for Non-Hazardous Chemical Disposal
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Caption: A flowchart outlining the standard procedure for the disposal of non-hazardous

chemical waste in a laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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